![molecular formula C17H22ClNS2 B2714812 1-(1-Methyl-3,3-di-2-thienyl-2-propen-1-yl)-piperidine,monohydrochloride CAS No. 64037-51-0](/img/structure/B2714812.png)
1-(1-Methyl-3,3-di-2-thienyl-2-propen-1-yl)-piperidine,monohydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(1-Methyl-3,3-di-2-thienyl-2-propen-1-yl)-piperidine,monohydrochloride (MTDP) is an organic compound belonging to the class of piperidines. It is a colorless crystalline solid that has been used in a variety of scientific research applications, including drug synthesis, biochemistry, and pharmacology. MTDP has a molecular weight of 187.19 g/mol and a melting point of 115-118°C.
Scientific Research Applications
Sigma(1) Receptor Binding and Activity
The compound has been studied for its binding and activity at sigma(1) receptors. Methyl substitution on the piperidine ring of N-[omega-(6-methoxynaphthalen-1-yl)alkyl] derivatives, including compounds similar to 1-(1-Methyl-3,3-di-2-thienyl-2-propen-1-yl)-piperidine, monohydrochloride, was investigated to explore sigma-subtype affinities and selectivities. These studies found that certain derivatives demonstrate potent sigma(1) ligand activity and selectivity, with implications for tumor research and therapy (Berardi et al., 2005).
Antimicrobial Activity
The compound has been evaluated for its antimicrobial properties. In a study on 1-benzhydryl-sulfonyl-4-(3-(piperidin-4-yl)propyl)piperidine derivatives, researchers found significant potent antimicrobial activities against bacterial and fungal pathogens of tomato plants. This suggests potential applications in agriculture and plant pathology (Vinaya et al., 2009).
Anticonvulsant Activity
Research has been conducted on the anticonvulsant activity of pyrrolidine derivatives. A study on pyrrolidine-2,5-dione derivatives, related to the compound , showed that certain compounds exhibit significant anticonvulsant effects, suggesting their potential in treating epilepsy and related disorders (Rybka et al., 2017).
Neuroprotective Potency
The compound has been analyzed for its neuroprotective effects. Research on derivatives of 1-[1-(2-thienyl)cyclohexyl]piperidine, a structurally related compound, found that certain isomers display high efficacy for neuronal protection, indicating potential therapeutic applications for neurodegenerative diseases (Michaud et al., 1994).
Antihypertensive Activity
Investigations have been conducted on the antihypertensive properties of piperidine derivatives. A study on the stereochemistry of stereoisomers of 4-piperidyl-1,3-dihydro-2-oxo-2H-benzimidazoles, which are structurally related to the compound of interest, demonstrated significant hypotensive effects, suggesting applications in the treatment of hypertension (Kasuya et al., 1983).
Antifungal and Antibacterial Agents
Compounds similar to 1-(1-Methyl-3,3-di-2-thienyl-2-propen-1-yl)-piperidine, monohydrochloride, have been synthesized and shown to possess potent antifungal and antibacterial activities. These properties indicate potential uses in developing new antimicrobial drugs (Thanusu et al., 2010).
properties
IUPAC Name |
1-(4,4-dithiophen-2-ylbut-3-en-2-yl)piperidine;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21NS2.ClH/c1-14(18-9-3-2-4-10-18)13-15(16-7-5-11-19-16)17-8-6-12-20-17;/h5-8,11-14H,2-4,9-10H2,1H3;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HZHZKXPFTYSUSF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C=C(C1=CC=CS1)C2=CC=CS2)N3CCCCC3.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H22ClNS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
339.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(1-Methyl-3,3-di-2-thienyl-2-propen-1-yl)-piperidine,monohydrochloride |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.